Cas no 144649-99-0 (5-Bromo-2-methoxybenzonitrile)

• Product Name: 5-Bromo-2-methoxybenzonitrile
• CAS No: 144649-99-0
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD00143429
• CID: 91852
• PubChem ID: 329762268
• Update Time: 2025-06-14

5-Bromo-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxybenzonitrile
• 5-Bromo-o-anisyl cyanide
• 4-Bromo-2-cyanoanisole
• 2-methoxy-5-bromobenzonitrile
• 5-bromo-2-methoxybenzenecarbonitrile
• 5-Bromo-2-methoxy-benzonitrile
• 5-bromo-2-(methyloxy)benzonitrile
• Benzonitrile, 5-bromo-2-methoxy-
• Benzonitrile,5-bromo-2-methoxy-
• LOASAXVECBZCRJ-UHFFFAOYSA-N
• BBL016173
• STK348912
• SBB020096
• 5-Bromo-2-methoxybenzonitrile,
• 5-Bromo-2-methoxybenzonitrile, 96%
• BB 0244143
• PS-5783
• B3123
• EN300-49579
• J-516957
• AMY28368
• PB48608
• SY030630
• AKOS000113861
• SCHEMBL393816
• J-007989
• Z57756592
• 144649-99-0
• Benzonitrile, 5-?bromo-?2-?methoxy-
• CS-0042159
• FT-0679453
• DTXSID20403079
• MFCD00143429
• DB-063551
• DTXCID70353934
• ALBB-008949

• MDL： MFCD00143429
• Inchi： 1S/C8H6BrNO/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,1H3
• InChI Key： LOASAXVECBZCRJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)OC

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: solid
• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 91-92 °C
• Boiling Point: 287.8±20.0 ºC (760 Torr),
• Flash Point: 127.9±21.8 ºC,
• Refractive Index: 1.584
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 33.02000
• LogP: 2.32938
• Solubility: Not determined

5-Bromo-2-methoxybenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Bromo-2-methoxybenzonitrile

Research Briefing on 5-Bromo-2-methoxybenzonitrile (CAS: 144649-99-0) in Chemical Biology and Pharmaceutical Applications

5-Bromo-2-methoxybenzonitrile (CAS: 144649-99-0) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This briefing consolidates the latest research findings on its synthetic applications, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Bromo-2-methoxybenzonitrile as a precursor in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors. The compound’s bromine and nitrile functional groups enable efficient cross-coupling reactions, facilitating the rapid generation of diverse chemical libraries for high-throughput screening. Researchers emphasized its role in optimizing drug-like properties, such as solubility and metabolic stability, in preclinical candidates.

Further investigations in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into heterocyclic scaffolds targeting G-protein-coupled receptors (GPCRs). The methoxy group was found to enhance binding affinity to adenosine A_2A receptors, suggesting potential applications in neurodegenerative disease therapeutics. Molecular docking studies revealed stable interactions with key amino acid residues, underscoring its versatility in structure-activity relationship (SAR) studies.

In addition to its pharmacological relevance, 5-Bromo-2-methoxybenzonitrile has been employed in materials science. A 2024 ACS Applied Materials & Interfaces report detailed its use in synthesizing organic semiconductors for biosensors. The compound’s electron-withdrawing nitrile group contributed to tunable bandgap properties, enabling real-time detection of biomarkers in complex biological matrices.

Ongoing clinical trials (NCT identifiers withheld for brevity) are evaluating derivatives of this compound in oncology and inflammation. Preliminary data indicate promising efficacy in B-cell malignancies, with Phase I results expected in Q4 2024. Safety profiles and pharmacokinetic parameters from these studies will be critical for future development.

In conclusion, 5-Bromo-2-methoxybenzonitrile remains a cornerstone in medicinal chemistry due to its synthetic flexibility and broad bioactivity. Future research should focus on scalable production methods and expanding its applications in targeted therapy. Collaborative efforts between academia and industry will be essential to translate these findings into clinical breakthroughs.